Cas no 100066-79-3 (1-Benzyl-2-amino-3-tert-butoxycarbonyl-4,5-dimethylpyrrole)

• Product Name: 1-Benzyl-2-amino-3-tert-butoxycarbonyl-4,5-dimethylpyrrole
• CAS No: 100066-79-3
• MF: C₁₈H₂₄N₂O₂
• MW: 300.395364761353
• MDL: MFCD06660116
• CID: 1077314
• PubChem ID: 2763177
• Update Time: 2025-07-02

1-Benzyl-2-amino-3-tert-butoxycarbonyl-4,5-dimethylpyrrole Chemical and Physical Properties

Names and Identifiers

• tert-Butyl 2-amino-1-benzyl-4,5-dimethyl-1H-pyrrole-3-carboxylate
• 1-Benzyl-2-aMino-3-BOC-4,5-diMethylpyrrole
• 1-Benzyl-2-amino-3-tert-butoxycarbonyl-4,5-dimethylpyrrole
• tert-butyl 2-amino-1-benzyl-4,5-dimethylpyrrole-3-carboxylate
• SB62573
• 100066-79-3
• W-204339
• DTXSID70376789
• MFCD06660116
• 1-benzyl-2-amino-3-t-butoxycarbonyl-4,5-dimethylpyrrole
• 1-BENZYL-2-AMINO-3-tert-BUTOXYCARBONYL-4,5-DIMETHYLPYRROLE[100066-79-3]
• CS-0207001
• SY318747
• AKOS015839182
• 1-Benzyl-2-amino-3-tert-butoxycarbonyl-4,5-dimethylpyrrole 95%
• DB-058274
• tert-Butyl2-amino-1-benzyl-4,5-dimethyl-1H-pyrrole-3-carboxylate
• BS-25974

• MDL： MFCD06660116
• Inchi： 1S/C18H24N2O2/c1-12-13(2)20(11-14-9-7-6-8-10-14)16(19)15(12)17(21)22-18(3,4)5/h6-10H,11,19H2,1-5H3
• InChI Key： IIESIUNVGNNCNR-UHFFFAOYSA-N
• SMILES： O(C(C1=C(N)N(CC2C=CC=CC=2)C(C)=C1C)=O)C(C)(C)C

Computed Properties

• Exact Mass: 300.18400
• Monoisotopic Mass: 300.183778013g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 22
• Rotatable Bond Count: 5
• Complexity: 385
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.1
• Topological Polar Surface Area: 57.2Ų

Experimental Properties

• PSA: 57.25000
• LogP: 4.27190

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrroles Pyrrole carboxylic acids and derivatives

Additional information on 1-Benzyl-2-amino-3-tert-butoxycarbonyl-4,5-dimethylpyrrole

Comprehensive Overview of 1-Benzyl-2-amino-3-tert-butoxycarbonyl-4,5-dimethylpyrrole (CAS No. 100066-79-3)

1-Benzyl-2-amino-3-tert-butoxycarbonyl-4,5-dimethylpyrrole (CAS No. 100066-79-3) is a specialized organic compound widely recognized in pharmaceutical and agrochemical research. Its unique structure, featuring a pyrrole core with benzyl, tert-butoxycarbonyl (Boc), and dimethyl substituents, makes it a valuable intermediate in synthetic chemistry. Researchers and industry professionals frequently search for this compound due to its applications in drug discovery, particularly in the development of heterocyclic scaffolds and peptide mimetics.

The growing interest in 1-Benzyl-2-amino-3-tert-butoxycarbonyl-4,5-dimethylpyrrole aligns with trends in small molecule therapeutics and green chemistry. As the demand for sustainable synthesis methods rises, this compound's role in catalysis and protecting group strategies has gained attention. Online queries often include terms like "Boc-protected pyrrole derivatives" or "applications of 1-Benzyl-2-amino pyrroles," reflecting its relevance in modern organic synthesis.

From a structural perspective, the tert-butoxycarbonyl (Boc) group in this compound serves as a temporary protective moiety for amines, a feature highly sought after in peptide synthesis and medicinal chemistry. The 4,5-dimethylpyrrole backbone further enhances its utility in constructing bioactive molecules, addressing common search queries such as "how to modify pyrrole rings for drug design."

Recent advancements in high-throughput screening have highlighted the potential of 1-Benzyl-2-amino-3-tert-butoxycarbonyl-4,5-dimethylpyrrole as a building block for kinase inhibitors and GPCR-targeted compounds. Its compatibility with cross-coupling reactions and microwave-assisted synthesis also makes it a topic of interest in academic publications and patent literature.

In summary, 1-Benzyl-2-amino-3-tert-butoxycarbonyl-4,5-dimethylpyrrole (CAS No. 100066-79-3) bridges multiple disciplines, from organic methodology to drug development. Its versatility and alignment with current research trends ensure its continued prominence in scientific discussions and industrial applications.